Cas no 2228675-81-6 (5-(dimethylamino)furan-2-sulfonamide)

• Product Name: 5-(dimethylamino)furan-2-sulfonamide
• CAS No: 2228675-81-6
• MF: C₆H₁₀N₂O₃S
• MW: 190.220200061798
• CID: 6480727
• PubChem ID: 165638157
• Update Time: 2025-05-19

5-(dimethylamino)furan-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(dimethylamino)furan-2-sulfonamide
• 2228675-81-6
• EN300-2002876

• Inchi： 1S/C6H10N2O3S/c1-8(2)5-3-4-6(11-5)12(7,9)10/h3-4H,1-2H3,(H2,7,9,10)
• InChI Key： QSAFUIPFFADGRZ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N(C)C)O1)(N)(=O)=O

Computed Properties

• Exact Mass: 190.04121336g/mol
• Monoisotopic Mass: 190.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 5-(dimethylamino)furan-2-sulfonamide

Introduction to 5-(dimethylamino)furan-2-sulfonamide (CAS No. 2228675-81-6)

5-(dimethylamino)furan-2-sulfonamide, identified by its CAS number 2228675-81-6, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a furan ring and a dimethylamino group, contribute to its unique chemical properties and make it a subject of interest for various applications.

The furan-2-sulfonamide moiety in the molecular structure of 5-(dimethylamino)furan-2-sulfonamide plays a crucial role in determining its reactivity and interaction with biological targets. Furan derivatives are known for their ability to engage in hydrogen bonding and π-stacking interactions, which can be exploited in the design of drugs targeting specific receptors or enzymes. The dimethylamino group, on the other hand, enhances the basicity of the molecule, making it a potential candidate for applications involving acid-base chemistry or as a ligand in coordination complexes.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including infections, inflammation, and cancer. The 5-(dimethylamino)furan-2-sulfonamide has shown promise in preliminary studies as a modulator of enzymatic activity and as a component in drug candidates targeting specific pathological pathways.

One of the most compelling aspects of 5-(dimethylamino)furan-2-sulfonamide is its versatility in chemical synthesis. The presence of both the furan ring and the sulfonamide group provides multiple sites for functionalization, allowing chemists to design derivatives with tailored properties. This flexibility has led to numerous synthetic strategies being developed to incorporate this compound into more complex molecules. For instance, the furan ring can undergo various reactions such as alkylation, acylation, and oxidation, while the sulfonamide group can be modified through amidation or sulfonylation reactions.

The pharmaceutical industry has been particularly keen on exploring sulfonamide derivatives due to their well-documented pharmacological effects. Sulfonamides are known to exhibit antibacterial, antiviral, anti-inflammatory, and anticancer properties. The 5-(dimethylamino)furan-2-sulfonamide is no exception and has been investigated for its potential role in these therapeutic areas. Recent studies have highlighted its activity against certain resistant bacterial strains, making it a valuable candidate for developing new antibiotics.

Moreover, the compound's ability to interact with biological targets at the molecular level has made it an attractive scaffold for drug design. By leveraging computational chemistry and structure-based drug design techniques, researchers have been able to identify how 5-(dimethylamino)furan-2-sulfonamide interacts with proteins and nucleic acids. This knowledge has been instrumental in optimizing its pharmacokinetic properties and improving its efficacy as a drug candidate.

In addition to its pharmaceutical applications, 5-(dimethylamino)furan-2-sulfonamide has found utility in other areas of research. For example, it has been used as an intermediate in the synthesis of more complex organic molecules and as a ligand in coordination chemistry studies. Its unique structural features make it a valuable building block for creating novel materials with specific properties.

The synthesis of 5-(dimethylamino)furan-2-sulfonamide involves several key steps that highlight the ingenuity of modern organic chemistry. The process typically begins with the preparation of the furan ring precursor followed by functionalization at the 2-position with a sulfonamide group. The introduction of the dimethylamino group is achieved through selective alkylation or substitution reactions. Each step requires careful optimization to ensure high yield and purity, which are critical for subsequent applications.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 5-(dimethylamino)furan-2-sulfonamide. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved scalability, making it easier for researchers to obtain this compound in sufficient quantities for their studies. These innovations have also minimized waste generation and improved overall sustainability.

The biological activity of 5-(dimethylamino)furan-2-sulfonamide has been extensively studied in recent years. Researchers have focused on understanding how this compound interacts with target enzymes and receptors at the molecular level. High-resolution crystal structures have provided insights into its binding mode within biological systems, which has been crucial for designing more effective derivatives.

One notable area of research involves using 5-(dimethylamino)furan-2-sulfonamide as a tool compound to study enzyme mechanisms. By inhibiting or modulating specific enzymes, researchers can gain a deeper understanding of metabolic pathways and disease processes. This information can then be used to develop targeted therapies that address underlying causes rather than just symptoms.

The compound's potential as an anticancer agent has also garnered significant attention. Studies have shown that sulfonamide derivatives can disrupt cancer cell proliferation by inhibiting key enzymes involved in DNA replication and cell division. The 5-(dimethylamino)furan-2-sulfonamide is being explored as a lead compound for developing novel anticancer drugs that exhibit higher selectivity and lower toxicity compared to existing treatments.

In conclusion, 5-(dimethylamino)furan-2-sulfonamide (CAS No. 2228675-81-6) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it a valuable scaffold for drug design, while its diverse biological activities suggest numerous therapeutic applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific understanding and developing innovative treatments for various diseases.